Cas no 1356386-08-7 (2-(3-azaspiro[5.5]undecan-9-yl)acetic acid;hydrochloride)

• Product Name: 2-(3-azaspiro[5.5]undecan-9-yl)acetic acid;hydrochloride
• CAS No: 1356386-08-7
• MF: C₁₂H₂₂ClNO₂
• MW: 247.76
• CID: 5273642
• Update Time: 2026-03-09

2-(3-azaspiro[5.5]undecan-9-yl)acetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-azaspiro[5.5]undecan-9-yl)acetic acid hydrochloride
• 2-(3-azaspiro[5.5]undecan-9-yl)acetic acid;hydrochloride

• Inchi： 1S/C12H21NO2.ClH/c14-11(15)9-10-1-3-12(4-2-10)5-7-13-8-6-12;/h10,13H,1-9H2,(H,14,15);1H
• InChI Key： BDAAFCZIZKHVDZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC1CCC2(CCNCC2)CC1.[H]Cl

Additional information on 2-(3-azaspiro[5.5]undecan-9-yl)acetic acid;hydrochloride

Comprehensive Overview of 2-(3-azaspiro[5.5]undecan-9-yl)acetic acid;hydrochloride (CAS No. 1356386-08-7)

The compound 2-(3-azaspiro[5.5]undecan-9-yl)acetic acid;hydrochloride (CAS No. 1356386-08-7) is a spirocyclic derivative with significant potential in pharmaceutical and biochemical research. Its unique spiro[5.5]undecane core structure and functionalized acetic acid moiety make it a versatile intermediate for drug discovery, particularly in targeting G protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders. Researchers are increasingly exploring its applications in neurodegenerative disease therapeutics and pain management, aligning with current trends in precision medicine.

In recent years, the demand for spirocyclic compounds like 2-(3-azaspiro[5.5]undecan-9-yl)acetic acid;hydrochloride has surged due to their conformational rigidity and improved metabolic stability. This compound’s azaspiro scaffold is particularly noteworthy for its ability to mimic bioactive conformations, a feature highly sought after in fragment-based drug design (FBDD). Laboratories focusing on AI-driven molecular docking often utilize such structures to optimize ligand-receptor interactions, addressing common challenges like blood-brain barrier (BBB) penetration.

The synthesis of CAS No. 1356386-08-7 typically involves multistep organic reactions, including ring-closing metathesis and reductive amination, followed by hydrochloric acid salt formation. Its hydrochloride salt form enhances solubility, a critical factor for in vitro assays and preclinical studies. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms its structural integrity, ensuring reproducibility in medicinal chemistry workflows.

From a commercial perspective, 2-(3-azaspiro[5.5]undecan-9-yl)acetic acid;hydrochloride is cataloged by major chemical suppliers as a high-purity reference standard. Its pricing reflects the complexity of its spirocyclic synthesis, with bulk quantities often requested for high-throughput screening (HTS) campaigns. The compound’s relevance to orphan drug development and rare disease research further amplifies its market value, as evidenced by patent filings in neurology and immunomodulation.

Environmental and safety profiles of CAS 1356386-08-7 adhere to REACH and GLP guidelines, with studies indicating low ecotoxicity. Its non-hazardous classification under GHS labeling facilitates global shipping and handling, though proper laboratory PPE is recommended during manipulation. Regulatory databases highlight its exclusion from controlled substance lists, streamlining its use in academic and industrial R&D.

Future directions for this compound include exploration in epigenetic modulation, given the growing interest in histone deacetylase (HDAC) inhibitors. Collaborative studies between computational chemists and biologists aim to unlock its potential in cancer immunotherapy, leveraging its spirocyclic pharmacophore to enhance target selectivity. As machine learning models advance, the integration of 1356386-08-7 into virtual compound libraries is expected to accelerate hit identification for undruggable targets.

In summary, 2-(3-azaspiro[5.5]undecan-9-yl)acetic acid;hydrochloride exemplifies the intersection of structural innovation and therapeutic potential. Its CAS No. 1356386-08-7 serves as a keystone for next-generation drug candidates, resonating with contemporary research paradigms in personalized medicine and synthetic biology.